2H-Pyran-4-ol, tetrahydro-4-(nitromethyl)-

• IUPAC Name: 4-(nitromethyl)oxan-4-ol
• InChI: InChI=1S/C6H11NO4/c8-6(5-7(9)10)1-3-11-4-2-6/h8H,1-5H2
• InChI Key: HVAGLCLPZYKTQQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C[N+](=O)[O-])O
• Molecular Formula: C6H11NO4
• DSSTOX Substance ID: DTXSID30726640
• Molecular Weight: 161.16 g/mol
• CAS RN: 50289-14-0

Description

“2H-Pyran-4-ol, tetrahydro-4-(nitromethyl)-” is an organic compound with the molecular formula C6H11NO4. It is also known as 4-(nitromethyl)tetrahydro-2H-pyran-4-ol.

Molecular Structure Analysis

The molecular structure of “2H-Pyran-4-ol, tetrahydro-4-(nitromethyl)-” can be viewed using Java or Javascript. The molecular weight of this compound is 161.16.

Safety and Hazards

While specific safety and hazard information for “2H-Pyran-4-ol, tetrahydro-4-(nitromethyl)-” is not available, it’s important to handle all chemicals with care. Avoid contact with eyes and skin, and prevent it from entering the respiratory or digestive tract.

Synthesis routes and methods I

Procedure details

A solution of tetrahydro-4H-pyran-4-one (45.0 g, 449 mmol) and nitromethane (36.5 mL, 674 mmol) in ethanol (27 mL) was treated with a solution of sodium ethoxide in ethanol (2.67 M, 8.40 mL, 22.5 mmol) using the method described in Part A of Example 9. The reaction mixture was transferred to a reparatory funnel and water (450 mL) was added. The mixture was extracted with ethyl acetate (3×900 mL). The organic layers were combined, dried over MgSO4, filtered, and concentrated to a light brown oil. Ethyl acetate/hexanes was added and pale brown crystals formed that were isolated by filtration and dried to provide 4-(nitromethyl)tetrahydro-2H-pyran-4-ol (24.4 g, 34%).

Synthesis routes and methods II

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